Cas no 139299-28-8 (2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-mercapto-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-mercapto-, ethyl ester
• CAS No: 139299-28-8
• MF: C₈H₈N₂O₂S₂
• MW: 228.291318893433
• CID: 1266279
• Update Time: 2024-08-03

2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-mercapto-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-mercapto-, ethyl ester

• Inchi： 1S/C8H8N2O2S2/c1-2-12-7(11)6-5(10)4(3-9)8(13)14-6/h13H,2,10H2,1H3
• InChI Key： YWXDJJLJIOMPTB-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(S)=C(C#N)C=1N

Computed Properties

• Exact Mass: 228.00284

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 466.8±45.0 °C(Predicted)
• PSA: 76.11
• pka: 4.13±0.50(Predicted)